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Compound of Interest

Compound Name: Morpholine

Cat. No.: B109124

Introduction

Morpholine, with the chemical formula O(CH2CH2)2NH, is a simple yet profoundly significant
heterocyclic organic compound.[1] Structurally, it is a six-membered ring featuring both an
amine and an ether functional group, positioning it as a cyclic amine-ether.[2] This unique
arrangement bestows upon morpholine a versatile set of physicochemical properties, making
it a cornerstone in a multitude of industrial and scientific domains. It presents as a colorless,
hygroscopic liquid with a characteristic weak ammonia- or fish-like odor.[1][3] Its industrial
importance and wide range of applications stem from its utility as a rubber additive, a corrosion
inhibitor, a solvent, and a crucial building block in the synthesis of a vast array of
pharmaceuticals and agrochemicals.[4] In medicinal chemistry, the morpholine scaffold is
recognized as a "privileged structure" due to its frequent appearance in bioactive molecules
and its ability to confer advantageous properties such as enhanced solubility, metabolic
stability, and bioavailability.[5][6] This guide provides a comprehensive technical overview of
morpholine's chemical structure, properties, synthesis, reactivity, applications, and safety
protocols, tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and Conformational Analysis

Morpholine is a saturated heterocycle designated as tetrahydro-1,4-oxazine in IUPAC
nomenclature.[7] The six-membered ring contains four carbon atoms, one oxygen atom at
position 1, and one nitrogen atom at position 4.[3]

Caption: Numbered skeletal formula of the morpholine molecule.
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The presence of both a hydrogen bond donor (the N-H group) and two hydrogen bond acceptor
sites (the nitrogen and oxygen atoms) is central to its chemical behavior. Like cyclohexane,
morpholine predominantly adopts a chair conformation to minimize steric and torsional strain.
This leads to two distinct conformers based on the orientation of the hydrogen atom on the
nitrogen: Chair-Equatorial (Chair-Eq) and Chair-Axial (Chair-Ax). Experimental and theoretical
studies have shown that the Chair-Eq conformer, where the N-H bond is in the equatorial
position, is more stable than the Chair-Ax conformer.[9][10] This conformational preference can
significantly influence its reactivity and interactions with biological targets.[9]

Caption: Conformational isomers of morpholine.

Physicochemical Properties

The dual functionality of amine and ether within a compact cyclic structure gives morpholine a
unique and useful set of properties. It is fully miscible with water and many organic solvents, a
characteristic that enhances its utility in diverse reaction conditions.[2][3][7]

Table 1: Key Physicochemical Properties of Morpholine
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Property Value Reference(s)
Chemical Formula CaHsNO [1][11]
Molecular Weight 87.12 g/mol [3]
CAS Number 110-91-8 [11[3]
Appearance Colorless, hygroscopic liquid [31[7]
Odor Weak ammonia- or fish-like [1]
Density 1.007 g/cm3 at 20°C [1]
Melting Point -5°C (23 °F) [11[3]
Boiling Point 129 °C (264 °F) [1][3]
Flash Point 35°C (95 °F) [3]
Water Solubility Miscible [3]
pKa (conjugate acid) 8.36 [7]
Vapor Pressure 11 mbar @ 20 °C [12]
Refractive Index 1.454-1.455 [13]

As a secondary amine, morpholine is basic, and its conjugate acid is known as morpholinium.

[1] For instance, it reacts with hydrochloric acid to form the salt morpholinium chloride.[1] The

presence of the electron-withdrawing ether oxygen atom renders the nitrogen less nucleophilic

and less basic compared to structurally similar secondary amines like piperidine.[1][4]

Synthesis of Morpholine

Industrially, morpholine is produced via several established methods. The two most prominent

commercial routes are the dehydration of diethanolamine and the reaction of diethylene glycol

with ammonia.

o Dehydration of Diethanolamine: This was a major production method where diethanolamine

is heated in the presence of a strong acid, such as concentrated sulfuric acid, to induce
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dehydration and cyclization. The resulting mixture is then neutralized with an alkali to liberate
the free morpholine base, which is subsequently purified by distillation.

o Reductive Amination of Diethylene Glycol: This has become the predominant modern
method due to its efficiency.[14][15] Diethylene glycol and ammonia are reacted at high
temperatures (150-400°C) and pressures in the presence of hydrogen and a hydrogenation
catalyst, typically containing metals like copper, nickel, or cobalt.[14][15][16] The morpholine
is then recovered from the crude reaction mixture by fractional distillation.[15]

Method 2: Reductive Amination of Diethylene Glycol
Diethylene Glycol O(CH2CH20H)2 * > NHs, H2 Catalyst (Ni, Cu) | High Temp/Pressure -2H:0 | Morpholine O(CH2CHz)2NH
Method 1: Dehydration of Diethanolamine
Diethanolamine HN(CH2CH20H)2 * > H2S0a4 (conc.) Heat - 10 - Morpholine O(CH2CHz)2NH

Click to download full resolution via product page

Caption: Primary industrial synthesis routes for morpholine.

Reactivity and Key Chemical Reactions

Morpholine exhibits reactivity typical of a secondary amine, participating in a wide range of
organic transformations.[1] Its utility as a synthetic intermediate is vast.

o Basicity and Salt Formation: As a base, morpholine readily reacts with acids to form stable
morpholinium salts.[7][11] This property is fundamental to its role as a pH adjuster.

o Enamine Synthesis: Morpholine is commonly used to generate enamines from ketones and
aldehydes. These enamines are versatile intermediates in organic synthesis, particularly for
C-C bond formation via alkylation or acylation.[1]

© 2025 BenchChem. All rights reserved. 4 /15 Tech Support


https://www.benchchem.com/product/b109124?utm_src=pdf-body
https://chemceed.com/product-news/everything-you-need-to-know-about-morpholine/
https://www.ncbi.nlm.nih.gov/books/NBK524886/
https://chemceed.com/product-news/everything-you-need-to-know-about-morpholine/
https://www.ncbi.nlm.nih.gov/books/NBK524886/
https://patents.google.com/patent/US4739051A/en
https://www.benchchem.com/product/b109124?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK524886/
https://www.benchchem.com/product/b109124?utm_src=pdf-body-img
https://www.benchchem.com/product/b109124?utm_src=pdf-body
https://www.benchchem.com/product/b109124?utm_src=pdf-body
https://en.wikipedia.org/wiki/Morpholine
https://www.benchchem.com/product/b109124?utm_src=pdf-body
https://www.chemicalbook.com/article/morpholine-chemical-properties-reactivity-and-uses.htm
https://www.polybluechem.com/morpholine-cas-110-91-8-chemical-properties-production-process-and-applications/
https://www.benchchem.com/product/b109124?utm_src=pdf-body
https://en.wikipedia.org/wiki/Morpholine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o N-Alkylation and N-Acylation: The nitrogen atom acts as a nucleophile, reacting with
alkylating agents (e.g., alkyl halides) and acylating agents to form N-substituted morpholine
derivatives.[11] This reactivity is crucial for incorporating the morpholine moiety into larger
molecules.

 Nitrosation: Under certain conditions, particularly in the presence of nitrous acid,
morpholine can undergo nitrosation to form N-nitrosomorpholine.[7] This is a significant
consideration from a toxicological standpoint, as N-nitrosomorpholine is a known
carcinogen.[7][17]
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Caption: General reactivity of the morpholine nitrogen atom.

Core Applications

The versatility of morpholine has led to its adoption in numerous high-value applications, from
large-scale industrial processes to the fine-tuning of life-saving pharmaceuticals.

Drug Development and Medicinal Chemistry

The morpholine ring is a celebrated scaffold in medicinal chemistry, frequently incorporated
into drug candidates to optimize their pharmacological profiles.[5][18] Its presence can
enhance aqueous solubility, improve metabolic stability, and fine-tune the basicity of a molecule
to improve oral bioavailability.[6][19]

© 2025 BenchChem. All rights reserved. 5/15 Tech Support


https://www.benchchem.com/product/b109124?utm_src=pdf-body
https://www.polybluechem.com/morpholine-cas-110-91-8-chemical-properties-production-process-and-applications/
https://www.benchchem.com/product/b109124?utm_src=pdf-body
https://www.benchchem.com/product/b109124?utm_src=pdf-body
https://www.benchchem.com/product/b109124?utm_src=pdf-body
https://www.chemicalbook.com/article/morpholine-chemical-properties-reactivity-and-uses.htm
https://www.benchchem.com/product/b109124?utm_src=pdf-body
https://www.chemicalbook.com/article/morpholine-chemical-properties-reactivity-and-uses.htm
https://redox.com/wp-content/sds/3093.pdf
https://www.benchchem.com/product/b109124?utm_src=pdf-body-img
https://www.benchchem.com/product/b109124?utm_src=pdf-body
https://www.benchchem.com/product/b109124?utm_src=pdf-body
https://www.benchchem.com/product/b109124?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/31512284/
https://www.researchgate.net/publication/335760918_Morpholine_as_a_privileged_structure_A_review_on_the_medicinal_chemistry_and_pharmacological_activity_of_morpholine_containing_bioactive_molecules
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/a-2547-8990
https://pubs.acs.org/doi/10.1021/acschemneuro.0c00729
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Privileged Scaffold: It is considered a privileged structure because it can bind to a wide range
of biological targets with high affinity when appropriately substituted.[5]

o Pharmacokinetic Modulation: In CNS drug discovery, the morpholine ring is used to
modulate pharmacokinetic and pharmacodynamic (PK/PD) properties.[19] Its pKa is close to
physiological pH, which can enhance solubility and permeability across the blood-brain
barrier.[19]

o FDA-Approved Drugs: A significant number of FDA-approved drugs contain the morpholine
moiety. Notable examples include:

o Linezolid: An antibiotic used to treat serious bacterial infections.[1][2]
o Gefitinib (Iressa): An anticancer agent that functions as an EGFR inhibitor.[1][2][6]
o Aprepitant: An antiemetic used to prevent chemotherapy-induced nausea.[20][21]

o Reboxetine: An antidepressant.[20][22]

Corrosion Inhibition

Morpholine is a widely used neutralizing amine for combating corrosion in steam boiler
systems, power plants, and condensate return lines.[1][4][23]

e Mechanism of Action:

o pH Adjustment: It neutralizes carbonic acid formed from the dissolution of carbon dioxide
in the steam condensate, thereby raising the pH and reducing acidic corrosion.[23]

o Volatility: Its volatility is very similar to that of water, which ensures that it distributes evenly
throughout the steam and water phases of the system, providing comprehensive
protection.[1]

o Film Formation: The nitrogen and oxygen atoms in morpholine can coordinate with iron
atoms on the steel surface, forming a protective film through physical and chemical
adsorption that inhibits the corrosion process.[7][24]
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Organic Synthesis and Industrial Applications

Beyond its role in pharmaceuticals, morpholine is a workhorse chemical in broader organic
synthesis and industry.

Synthetic Intermediate: It is a key building block for rubber accelerators, agricultural
fungicides, and herbicides.[4]

e Solvent: Due to its polarity and low cost, it is often used as a solvent for chemical reactions.

[1]14]

o Emulsifiers: Fatty acid salts of morpholine are used as emulsifiers, for example, in the
formulation of waxes and polishes, and in the coating of fruits to replace the natural
protective wax lost during cleaning.

o Optical Brighteners: It serves as an intermediate in the manufacturing of optical brighteners
used in detergents.[4]

Analytical Characterization

Standard spectroscopic methods are employed for the structural elucidation and quality control
of morpholine.

« Infrared (IR) Spectroscopy: The IR spectrum of morpholine shows characteristic absorption
bands for the N-H stretching vibration, C-H stretching, and the C-O-C (ether) stretching.
Conformational isomers (Chair-Eq and Chair-Ax) can be distinguished using advanced IR
techniques.[9][10]

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The spectrum typically shows three signals: a broad singlet for the N-H proton
and two multiplets corresponding to the protons on the carbons adjacent to the nitrogen (-
N-CH2-) and the oxygen (-O-CHz-).[25]

o 13C NMR: Two distinct signals are expected for the two sets of non-equivalent carbon
atoms.[26]
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e Mass Spectrometry (MS): Electron ionization mass spectrometry will show the molecular ion
peak (M*) at m/z = 87, along with characteristic fragmentation patterns.[25][27]

Safety, Toxicology, and Handling

Morpholine is a hazardous substance and must be handled with appropriate safety
precautions. It is classified as flammable, corrosive, and toxic by inhalation, dermal contact,
and ingestion.[12][28][29]

Hazards:

o Corrosivity: It is a strong base and can cause severe chemical burns to the skin and eyes
upon contact.[13][30][31] Eye contact can lead to permanent damage.[30][31]

o Toxicity: It is harmful if swallowed, inhaled, or absorbed through the skin.[29] Inhalation of
vapors can cause severe irritation to the respiratory tract.[30][31][32] Long-term or repeated
exposure may cause damage to the liver and kidneys.[30][32]

« Carcinogenicity: While morpholine itself is not classified as a human carcinogen (IARC
Group 3), it can react with nitrites to form N-nitrosomorpholine, a compound that is
carcinogenic in animal studies.[17]

Experimental Protocol: Safe Handling and Storage

Adherence to a strict protocol is essential when working with morpholine to minimize exposure
and ensure laboratory safety.

Step-by-Step Handling Procedure:

e Preparation and PPE: Before handling, ensure a safety shower and eyewash station are
immediately accessible.[17] Don appropriate Personal Protective Equipment (PPE):
chemical-resistant gloves (e.g., butyl rubber), chemical splash goggles, a face shield, and a
lab coat or chemical-resistant apron.[12]

o Ventilation: All work must be conducted in a well-ventilated area, preferably inside a certified
chemical fume hood.[12][33]

© 2025 BenchChem. All rights reserved. 8/15 Tech Support


https://www.chemicalbook.com/SpectrumEN_110-91-8_1HNMR.htm
https://www.researchgate.net/figure/a-Mass-spectra-of-morpholine-cation-and-fragment-ions-which-are-generated-in-the-118-nm_fig1_312541259
https://www.benchchem.com/product/b109124?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=M2631&productDescription=MORPHOLINE+CERTIFIED+ACS+1L&vendorId=VN00033897&countryCode=US&language=en
https://www.nexchem.co.uk/wp-content/uploads/2022/09/Morpholine.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Morpholine_Human%20health%20tier%20II%20assessment.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Morpholine
https://www.canada.ca/en/health-canada/services/environmental-workplace-health/occupational-health-safety/workplace-hazardous-materials-information-system/hazardous-substance-assessments/morpholine.html
https://www.inchem.org/documents/hsg/hsg/hsg092.htm
https://www.canada.ca/en/health-canada/services/environmental-workplace-health/occupational-health-safety/workplace-hazardous-materials-information-system/hazardous-substance-assessments/morpholine.html
https://www.inchem.org/documents/hsg/hsg/hsg092.htm
https://www.industrialchemicals.gov.au/sites/default/files/Morpholine_Human%20health%20tier%20II%20assessment.pdf
https://www.canada.ca/en/health-canada/services/environmental-workplace-health/occupational-health-safety/workplace-hazardous-materials-information-system/hazardous-substance-assessments/morpholine.html
https://www.inchem.org/documents/hsg/hsg/hsg092.htm
https://datasheets.scbt.com/sc-203142.pdf
https://www.canada.ca/en/health-canada/services/environmental-workplace-health/occupational-health-safety/workplace-hazardous-materials-information-system/hazardous-substance-assessments/morpholine.html
https://datasheets.scbt.com/sc-203142.pdf
https://www.benchchem.com/product/b109124?utm_src=pdf-body
https://www.benchchem.com/product/b109124?utm_src=pdf-body
https://redox.com/wp-content/sds/3093.pdf
https://www.benchchem.com/product/b109124?utm_src=pdf-body
https://redox.com/wp-content/sds/3093.pdf
https://www.fishersci.com/store/msds?partNumber=M2631&productDescription=MORPHOLINE+CERTIFIED+ACS+1L&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=M2631&productDescription=MORPHOLINE+CERTIFIED+ACS+1L&vendorId=VN00033897&countryCode=US&language=en
https://trc-corp.com/wp-content/uploads/SDS/Morpholine%20-%20SDS%20English.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preventing Ignition: Morpholine is flammable. Keep it away from heat, sparks, open flames,
and other ignition sources.[12][28] Use non-sparking tools and ensure all equipment
(containers, pumps) is properly grounded and bonded to prevent static discharge.[12][17][33]

Dispensing: When transferring the liquid, use caution to avoid splashing and the generation
of aerosols or mists.[17]

Spill Management: In case of a spill, evacuate the area and remove all ignition sources.[34]
Absorb the spill with an inert, non-combustible material like sand or vermiculite.[17][34]
Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.[34] Do not allow the spill to enter drains or waterways.[34]

Decontamination: After handling, wash hands and any exposed skin thoroughly with soap
and water.[12]
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Start: Prepare to Handle Morpholine

Step 1: Don Full PPE
(Gloves, Goggles, Lab Coat)

:

Step 2: Work in Fume Hood

:

Step 3: Eliminate Ignition Sources
(Ground Equipment)

:

Step 4: Transfer Liquid Carefully

Step 5A: Execute Spill Cleanup Protocol

Step 5B: Dispose of Waste Properly

N

Step 6: Decontaminate & Wash Hands

End: Procedure Complete

Click to download full resolution via product page

Caption: Safe handling workflow for morpholine.
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Storage Requirements:

Store in a cool, dry, well-ventilated area, away from direct sunlight and heat sources.[12][33]
[34]

o Keep containers tightly closed to prevent absorption of moisture and carbon dioxide from the
air.[12][17]

» Store in a designated corrosives and flammables area, segregated from incompatible
materials such as strong oxidizing agents and acids.[12][33]

e Ensure the storage area is locked and only accessible to authorized personnel.[17][28]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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